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Compound of Interest

Compound Name: Barettin

Cat. No.: B3061388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Barettin, a bioactive brominated alkaloid derived from the marine sponge Geodia barretti.[1]

Given the absence of a specific Safety Data Sheet (SDS) for this compound, it is imperative to

treat Barettin as a potent, potentially hazardous substance. The following procedures are

based on established best practices for managing cytotoxic and potent bioactive compounds in

a laboratory setting. A thorough, substance-specific risk assessment is essential before

commencing any work.

Physicochemical Properties of Barettin
Understanding the fundamental properties of Barettin is critical for safe handling and

experimental design.
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Property Value Source

Chemical Formula C₁₇H₁₉BrN₆O₂ [1][2]

Molar Mass 419.283 g/mol [1][2]

IUPAC Name

2-[3-[(2S,5Z)-5-[(6-bromo-1H-

indol-3-yl)methylidene]-3,6-

dioxopiperazin-2-

yl]propyl]guanidine

[2]

CAS Number 104311-70-8 [1]

Appearance

Assumed to be a solid, powder

form based on typical isolated

natural products.

Solubility

No specific data available;

assume low aqueous solubility

and solubility in organic

solvents like DMSO and

ethanol for experimental

purposes.

Melting Point Not available.

Boiling Point Not available.

XLogP3 0.8 [2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risks through inhalation,

dermal contact, or ingestion when handling Barettin.
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PPE Category Specification Rationale

Gloves

Double-gloving with powder-

free nitrile gloves compliant

with ASTM D6978

(chemotherapy-grade).[3]

Provides a robust barrier

against chemical permeation.

Double-gloving allows for the

safe removal of the outer glove

immediately following a

potential contamination.

Lab Coat/Gown

Disposable, solid-front gown

with long sleeves and tight-

fitting knit cuffs.[4]

Protects the wearer's clothing

and skin from contamination.

The solid front offers enhanced

protection against spills, and

tight cuffs prevent substances

from entering the sleeves.

Eye/Face Protection
Chemical splash goggles and

a full-face shield.[3][4]

Protects the eyes and face

from splashes and aerosols.

Goggles should be worn in

conjunction with a face shield

for maximum protection.

Respiratory Protection

A NIOSH-approved fit-tested

N95 or higher-level respirator

should be used when handling

the powder form or when there

is a risk of aerosol generation.

[3]

Minimizes the risk of inhaling

fine particles of the potent

compound. Work should

ideally be conducted within a

certified chemical fume hood

or similar ventilated enclosure.

Additional PPE
Disposable shoe covers and

head covering.[4]

Prevents the tracking of

contaminants out of the

laboratory and protects against

accidental contamination of the

hair.

Operational Plan for Handling Barettin
A systematic approach to handling Barettin is crucial to ensure safety and experimental

integrity.
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1. Designated Work Area:

All work with solid Barettin and its concentrated solutions should be conducted in a

designated area within a certified chemical fume hood.

The work surface should be covered with absorbent, disposable bench paper.

2. Weighing and Reconstitution:

Weigh solid Barettin in a containment device (e.g., a disposable weighing boat or within a

ventilated balance enclosure) to prevent dispersal of the powder.

When reconstituting the compound, add the solvent slowly to the solid to avoid

aerosolization.

3. Spill Management:

A spill kit appropriate for cytotoxic compounds should be readily available.

In the event of a small spill, wear appropriate PPE, gently cover the spill with absorbent

material, and decontaminate the area with a suitable cleaning agent (e.g., 70% ethanol),

followed by soap and water.

For larger spills, evacuate the area and follow institutional emergency procedures.

4. Decontamination:

All non-disposable equipment that comes into contact with Barettin should be

decontaminated. This may involve rinsing with a solvent in which Barettin is soluble,

followed by a thorough cleaning with soap and water.

Wipe down the work area in the fume hood after each procedure.

Disposal Plan for Barettin Waste
All waste generated from handling Barettin must be treated as hazardous chemical waste.

1. Waste Segregation:
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Solid Waste: All solid waste, including contaminated gloves, gowns, bench paper, and

weighing boats, should be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions of Barettin and contaminated solvents should be collected

in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless permitted by your institution's environmental health and safety (EHS)

office.

Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a

designated sharps container for hazardous chemical waste.

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Barettin," and any other information required by your institution.

3. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

department or a licensed hazardous waste management company.

Disposal must be in accordance with all local, state, and federal regulations. Incineration at a

licensed facility is the preferred method for the final disposal of potent bioactive compounds.

Experimental Workflow for Handling Barettin
The following diagram outlines the key steps and decision points for the safe handling of

Barettin in a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Receive Barettin Compound

Conduct Risk Assessment

Don Appropriate PPE

Prepare Designated Work Area in Fume Hood

Weigh Solid Barettin

Reconstitute in Solvent

Perform Experiment

Decontaminate Equipment & Work Area

Segregate Solid & Liquid Waste

Store Waste for Licensed Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Barettin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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